Cas no 79916-78-2 ((2S)-2β-(β-D-Glucopyranosyloxy)-3,4-dihydro-3α-[(S)-1-hydroxyethyl]-5-methoxycarbonyl-2H-pyran-4α-acetic acid methyl ester)

• Product Name: (2S)-2β-(β-D-Glucopyranosyloxy)-3,4-dihydro-3α-[(S)-1-hydroxyethyl]-5-methoxycarbonyl-2H-pyran-4α-acetic acid methyl ester
• CAS No: 79916-78-2
• MF: C₁₈H₂₈O₁₂
• MW: 436.407727241516
• CID: 1799080
• PubChem ID: 101590300
• Update Time: 2024-03-01

(2S)-2β-(β-D-Glucopyranosyloxy)-3,4-dihydro-3α-[(S)-1-hydroxyethyl]-5-methoxycarbonyl-2H-pyran-4α-acetic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• (2S)-2β-(β-D-Glucopyranosyloxy)-3,4-dihydro-3α-[(S)-1-hydroxyethyl]-5-methoxycarbonyl-2H-pyran-4α-acetic acid methyl ester
• Alpigenoside
• 79916-78-2
• DTXSID801317836

• Inchi： 1S/C18H28O12/c1-7(20)12-8(4-11(21)26-2)9(16(25)27-3)6-28-17(12)30-18-15(24)14(23)13(22)10(5-19)29-18/h6-8,10,12-15,17-20,22-24H,4-5H2,1-3H3/t7-,8+,10+,12+,13+,14-,15+,17-,18?/m0/s1
• InChI Key： PIJWCPNNZULZBH-MACKIDLUSA-N
• SMILES： [C@@H]1(OC2[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O2)OC=C(C(OC)=O)[C@@H](CC(OC)=O)[C@H]1[C@@H](O)C

Computed Properties

• Exact Mass: 436.15807632g/mol
• Monoisotopic Mass: 436.15807632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 181Ų